4-[(E)-2-cyano-2-(3,4-dichlorophenyl)ethenyl]benzoic acid

• IUPAC Name: 4-[(E)-2-cyano-2-(3,4-dichlorophenyl)ethenyl]benzoic acid
• InChI: InChI=1S/C16H9Cl2NO2/c17-14-6-5-12(8-15(14)18)13(9-19)7-10-1-3-11(4-2-10)16(20)21/h1-8H,(H,20,21)/b13-7-
• InChI Key: HHDUJLJILKFDJM-QPEQYQDCSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C(C#N)C2=CC(=C(C=C2)Cl)Cl)C(=O)O
• Isomeric SMILES: C1=CC(=CC=C1/C=C(/C#N)\C2=CC(=C(C=C2)Cl)Cl)C(=O)O
• Molecular Formula: C16H9Cl2NO2
• Molecular Weight: 318.2 g/mol

Description

4-[(E)-2-cyano-2-(3,4-dichlorophenyl)ethenyl]benzoic acid is an organic compound characterized by the presence of a cyano group, dichlorophenyl group, and a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(E)-2-cyano-2-(3,4-dichlorophenyl)ethenyl]benzoic acid typically involves a multi-step process. One common method is the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This reaction is known for its mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

4-[(E)-2-cyano-2-(3,4-dichlorophenyl)ethenyl]benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be carried out using common reducing agents.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically employed.

Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution reaction.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

4-[(E)-2-cyano-2-(3,4-dichlorophenyl)ethenyl]benzoic acid has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and for studying reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(E)-2-cyano-2-(3,4-dichlorophenyl)ethenyl]benzoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 4-[(E)-2-(3,4-Dichlorophenyl)ethenyl]-2-hydroxy-6-(methylthio)benzoic acid
• 3-[2-[2-Chloro-4-[[3-(2,6-dichlorophenyl)-5-(1-methylethyl)-4-isoxazolyl]methoxy]phenyl]ethenyl]benzoic acid

Uniqueness

4-[(E)-2-cyano-2-(3,4-dichlorophenyl)ethenyl]benzoic acid is unique due to the presence of the cyano group, which can significantly influence its chemical reactivity and biological activity. This compound’s specific structural features make it distinct from other similar compounds and may contribute to its unique properties and applications.